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Compound of Interest

Compound Name: Levistolide A

Cat. No.: B608536

Essential Safety and Handling Guide for
Levistolide A

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Levistolide A. Adherence to these procedures is essential
to ensure personal safety and proper disposal.

Levistolide A is a compound that requires careful handling due to its potential health hazards.
Safety data sheets for similar compounds indicate that it may be harmful if swallowed, cause
skin and serious eye irritation, and may lead to respiratory irritation[1][2]. As a precaution, it
should be handled with the same care as other cytotoxic agents.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Levistolide A is provided below.
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Property Value

Chemical Formula C24H2804

Molecular Weight 380.5 g/mol [3][4]

Appearance Solid[4][5]

CAS Number 88182-33-6[3][5]

Storage Temperature -20°C|[5] or between -80°C and -20°C

Solubility DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 10
mg/ml, DMF:PBS (pH 7.2) (1:2): 0.3 mg/mi[5]

Purity >99.22%

Personal Protective Equipment (PPE)

Given the hazardous nature of Levistolide A, the following personal protective equipment is
mandatory. For tasks with a higher risk of exposure, such as handling powders or creating
solutions, enhanced precautions are necessary.
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High-Risk Operations (e.g.,

PPE Category Standard Handling weighing powder,
preparing stock solutions)
Double gloving with
chemotherapy-rated gloves ) )
o Double gloving with
(e.g., nitrile gloves tested )
Gloves chemotherapy-rated gloves is

according to ASTM D6978-05)
is recommended.[6] Change

gloves frequently.

required.[7]

Eye/Face Protection

Chemical safety goggles or a

face shield must be worn.[2][8]

El

A full-face shield is preferred to
protect against splashes. If
using goggles, they must be
worn with a fluid-resistant
mask.[8]

Lab Coat/Gown

A disposable, fluid-resistant
gown that covers the arms and

body should be worn.[9]

A disposable, fluid-resistant

gown is required.[3]

Respiratory Protection

Work in a well-ventilated area
or a chemical fume hood. A
surgical mask should be worn
to prevent inhalation of any

airborne particles.[9]

A fit-tested N95 or N100
respirator should be used
when there is a risk of
generating airborne powder or
aerosols.[8] Work must be
conducted in a certified
chemical fume hood or a Class
Il Biosafety Cabinet (BSC).[10]

Other

Closed-toe shoes and full-

length pants are required.

Shoe covers should be worn.

[8]

Operational Plan for Handling Levistolide A

Follow these step-by-step procedures to minimize exposure and ensure safety.

1. Preparation and Planning:
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Read and understand the Safety Data Sheet (SDS) for Levistolide A or a similar cytotoxic
compound before starting any work.[7]

Ensure all necessary PPE is available and in good condition.

Prepare your workspace in a designated area, preferably within a chemical fume hood or
biological safety cabinet.[10]

Have a spill kit readily accessible.
. Handling and Experimental Use:
Don the appropriate PPE as outlined in the table above.

When weighing the solid form, do so in a ventilated enclosure to minimize the risk of
inhalation.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Handle all containers with Levistolide A carefully to prevent spills.
Clearly label all solutions containing Levistolide A.
. Spill Management:
In case of a spill, immediately alert others in the area.
Secure the area and prevent entry.

Wearing appropriate PPE (including respiratory protection), contain the spill using absorbent
materials from a chemical spill kit.[9]

Clean the spill area with an appropriate decontaminating solution.

Collect all contaminated materials in a sealed container for hazardous waste disposal.

Disposal Plan
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Proper disposal of Levistolide A and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Levistolide A must be segregated from
regular laboratory trash. This includes gloves, gowns, bench paper, pipette tips, and any
empty or partially used vials.[7]

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste
containers. For "trace" contaminated items like gloves and wipes, a yellow sharps container
can be used, which is then placed in a biohazard waste box. For "bulk" waste, such as
solutions or significant amounts of solid, a special black RCRA (Resource Conservation and
Recovery Act) container should be used.[7]

Sharps: Needles and syringes that have come into contact with Levistolide A should be
disposed of in a red sharps container only if they are completely empty with no visible
residue. If any amount of the drug remains, they must be disposed of as bulk hazardous
chemical waste.[7]

Decontamination: All non-disposable equipment that has come into contact with Levistolide
A should be decontaminated with an appropriate cleaning agent.

Final Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office. Follow their specific procedures for waste
pickup and disposal. Do not pour Levistolide A solutions down the drain.[11]

Workflow for Handling Levistolide A
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Levistolide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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